Cas no 2138349-01-4 ((2-chloro-5,5,7,7-tetramethyl-5,6,7,8-tetrahydro-1,6-naphthyridin-4-yl)methanol)

• Product Name: (2-chloro-5,5,7,7-tetramethyl-5,6,7,8-tetrahydro-1,6-naphthyridin-4-yl)methanol
• CAS No: 2138349-01-4
• MF: C₁₃H₁₉ClN₂O
• MW: 254.755762338638
• CID: 6003593
• PubChem ID: 165786133
• Update Time: 2025-07-18

(2-chloro-5,5,7,7-tetramethyl-5,6,7,8-tetrahydro-1,6-naphthyridin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-chloro-5,5,7,7-tetramethyl-5,6,7,8-tetrahydro-1,6-naphthyridin-4-yl)methanol
• EN300-1129310
• 2138349-01-4

• Inchi： 1S/C13H19ClN2O/c1-12(2)6-9-11(13(3,4)16-12)8(7-17)5-10(14)15-9/h5,16-17H,6-7H2,1-4H3
• InChI Key： DAOFJTBSMQUKCM-UHFFFAOYSA-N
• SMILES： ClC1C=C(CO)C2=C(CC(C)(C)NC2(C)C)N=1

Computed Properties

• Exact Mass: 254.1185909g/mol
• Monoisotopic Mass: 254.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.2Ų

Additional information on (2-chloro-5,5,7,7-tetramethyl-5,6,7,8-tetrahydro-1,6-naphthyridin-4-yl)methanol

Research Brief on (2-chloro-5,5,7,7-tetramethyl-5,6,7,8-tetrahydro-1,6-naphthyridin-4-yl)methanol (CAS: 2138349-01-4): Recent Advances and Applications

In recent years, the compound (2-chloro-5,5,7,7-tetramethyl-5,6,7,8-tetrahydro-1,6-naphthyridin-4-yl)methanol (CAS: 2138349-01-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique naphthyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of (2-chloro-5,5,7,7-tetramethyl-5,6,7,8-tetrahydro-1,6-naphthyridin-4-yl)methanol has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that leverages palladium-catalyzed cross-coupling reactions to introduce the chloro and hydroxymethyl functional groups with high regioselectivity. This advancement has facilitated the production of gram-scale quantities, enabling further pharmacological evaluations.

From a biological perspective, this compound has demonstrated potent inhibitory activity against several kinase targets, including CDK2 and CDK4, which are implicated in cancer cell proliferation. In vitro studies using human cancer cell lines revealed that derivatives of (2-chloro-5,5,7,7-tetramethyl-5,6,7,8-tetrahydro-1,6-naphthyridin-4-yl)methanol exhibit low nanomolar IC50 values, suggesting high efficacy. Moreover, its unique structural features contribute to improved selectivity, reducing off-target effects commonly associated with kinase inhibitors.

Recent preclinical studies have explored the compound's potential beyond oncology. A 2024 study published in ACS Chemical Biology highlighted its role as a modulator of neurodegenerative pathways, particularly in models of Alzheimer's disease. The hydroxymethyl group was found to interact with key residues in tau protein, inhibiting its aggregation—a hallmark of the disease. These findings open new avenues for repurposing the compound in neurological disorders.

Despite these promising results, challenges remain in the clinical translation of (2-chloro-5,5,7,7-tetramethyl-5,6,7,8-tetrahydro-1,6-naphthyridin-4-yl)methanol. Pharmacokinetic studies indicate moderate bioavailability, prompting ongoing research into prodrug strategies and formulation optimizations. Additionally, toxicological assessments are underway to address potential hepatotoxicity observed in animal models at higher doses.

In conclusion, (2-chloro-5,5,7,7-tetramethyl-5,6,7,8-tetrahydro-1,6-naphthyridin-4-yl)methanol represents a versatile scaffold with broad therapeutic potential. Its dual applications in oncology and neurology underscore the importance of continued research to overcome existing limitations and unlock its full clinical value. Future studies should focus on structure-activity relationship (SAR) optimizations and combination therapies to enhance its efficacy and safety profile.